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Compound of Interest

Compound Name:
Sodium 4-vinylbenzenesulfonate

hydrate

Cat. No.: B050709 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of Sodium 4-
vinylbenzenesulfonate hydrate (CAS No. 2695-37-6), a compound often used in polymer

chemistry. Adherence to these procedures is critical for protecting personnel and the

environment.

Key Safety and Handling Information
Sodium 4-vinylbenzenesulfonate hydrate is a solid that is highly soluble in water.[1][2] It is

stable under normal conditions but is incompatible with strong oxidizing agents.[1] The material

is hygroscopic and will absorb water on exposure to air.[3]

Hazard Identification:

Causes skin irritation.[3][4]

Causes serious eye irritation.[3][4]

May cause respiratory tract irritation.[3]

May be harmful if swallowed.[3]

Personal Protective Equipment (PPE):
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Eye Protection: Chemical goggles should be worn. Contact lenses are not recommended

when handling this chemical.[3]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[3]

Skin and Body Protection: Wear suitable protective clothing.[3]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified dust and mist

respirator is recommended.[3]

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for Sodium 4-
vinylbenzenesulfonate hydrate.

Property Value

Molecular Formula C₈H₇NaO₃S

Molecular Weight 206.19 g/mol

Appearance White to light yellow powder/crystal

Melting Point ≥300 °C

Solubility Highly soluble in water

Purity ≥90% (Technical Grade)

Hazard Classifications

Acute Toxicity 4 (Oral), Eye Damage 1, Skin

Irritation 2, Specific Target Organ Toxicity -

Single Exposure 3 (Respiratory system)

Note: Data is compiled from various sources and may vary based on the specific grade and

hydration state of the material.

Detailed Disposal Protocol
The primary principle for the disposal of Sodium 4-vinylbenzenesulfonate hydrate is to avoid

environmental release. Do not dispose of this chemical into the sewer system.[3] All disposal
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must be conducted in accordance with local, state, and federal regulations.

Step 1: Waste Collection and Segregation

Designated Waste Container: Dedicate a clearly labeled, leak-proof container for solid

Sodium 4-vinylbenzenesulfonate hydrate waste. The label must include the words

"Hazardous Waste," the full chemical name, and the associated hazards (Irritant).

Segregation: Do not mix this waste with other chemical waste streams, especially strong

oxidizing agents.

Step 2: Handling Spills

Restrict Access: Immediately secure the area to prevent unauthorized personnel from

entering.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it operational.

Containment: For solid spills, gently cover the material to prevent dust formation.

Collection: Carefully sweep or shovel the spilled material into the designated hazardous

waste container.[3] Avoid actions that generate dust.

Decontamination: Wipe the spill area with a damp cloth. Dispose of the cloth as hazardous

waste. Subsequently, wash the area with soap and water.

Step 3: Disposal of Empty Containers

Decontamination: Empty containers that held Sodium 4-vinylbenzenesulfonate hydrate
must be treated as hazardous waste unless properly decontaminated.

Triple Rinsing: To decontaminate, triple rinse the container with a suitable solvent (e.g.,

water). Each rinse should use a volume of solvent equal to approximately 5% of the

container's volume.

Rinsate Collection: All rinsate must be collected and disposed of as hazardous liquid waste.
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Final Disposal: Once triple-rinsed, the container can typically be disposed of as regular trash

after defacing the chemical label. Always confirm this procedure with your institution's

Environmental Health and Safety (EHS) department.

Step 4: Arranging for Final Disposal

Storage: Store the sealed hazardous waste container in a cool, dry, well-ventilated area,

away from incompatible materials.

EHS Pickup: Once the waste container is full, or in accordance with your institution's policies

(often not to exceed one year of storage), arrange for a pickup by your EHS department or a

licensed hazardous waste disposal contractor.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Sodium 4-
vinylbenzenesulfonate hydrate.
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Caption: Disposal workflow for Sodium 4-vinylbenzenesulfonate hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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